BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 2-Chloro-4-
methylpyrimidin-5-amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Chloro-4-methylpyrimidin-5-
Compound Name:
amine

Cat. No.: B112236

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Chloro-4-methylpyrimidin-5-amine, a pivotal intermediate in the development
of pharmaceuticals and agrochemicals. This document is intended for researchers, scientists,
and professionals in the field of drug development and medicinal chemistry.

Physicochemical Properties and Identifiers

2-Chloro-4-methylpyrimidin-5-amine is a substituted pyrimidine with significant applications
in synthetic chemistry. Its key properties and identifiers are summarized in the table below for
quick reference.
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Property Value Reference
Molecular Formula CsHeCINs [1112][3]
Molecular Weight 143.57 g/mol [1][2]
IUPAC Name 2—chIoro-4-methylpyrimidin—5— o

amine
CAS Number 20090-69-1 [1][3]
Appearance Colorless to pale yellow liquid [4]
Melting Point 93.5°C [3]
Boiling Point 309.4 °C at 760 mmHg [3]

5-Amino-2-chloro-4-
Synonyms o [3]
methylpyrimidine

Applications in Research and Development

2-Chloro-4-methylpyrimidin-5-amine serves as a crucial building block in the synthesis of a
variety of bioactive molecules. It is particularly valued as a key intermediate in the production of
kinase inhibitors for cancer therapy[5]. Its chemical structure allows for versatile
functionalization, making it an important component in the development of novel therapeutic
agents and agrochemicals such as herbicides and fungicides[5].

lllustrative Synthetic Protocol: Reduction of a Nitro-
Precursor

While specific experimental protocols for the direct synthesis of 2-Chloro-4-methylpyrimidin-
5-amine are not readily available in the provided search results, a representative procedure for
the synthesis of a structurally similar compound, 2-Chloro-6-methylpyrimidin-4-amine, can be
illustrative of the chemical transformations involved. The following protocol describes the
reduction of a nitro-pyrimidine to the corresponding amine.

Synthesis of 2-Chloro-6-methylpyrimidin-4-amine[6]
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o Preparation of the Reaction Mixture: A solution of 2-chloro-4-methyl-6-nitropyrimidine (5 g,
15.77 mmol) in dichloromethane (50 ml) is prepared.

e Reduction Step: The prepared solution is added slowly to a mixture of iron powder (10 g, 178
mmol) and hydrochloric acid.

e Reaction Conditions: The resulting solution is stirred vigorously at room temperature for 6
hours.

» Work-up and Isolation: Following the reaction, the solution is filtered to remove the iron
catalyst. The organic phase is then separated and evaporated under reduced pressure using
a rotary evaporator to yield the title compound.

o Crystallization: For purification, block-like colorless crystals can be obtained through the slow
evaporation of a solution of the compound (0.5 g, 3.5 mmol) in ethanol (25 ml) at room
temperature over approximately 7 days.

Conceptual Workflow in Drug Discovery

The role of 2-Chloro-4-methylpyrimidin-5-amine as a key intermediate in drug discovery,
particularly in the synthesis of kinase inhibitors, can be visualized as a multi-step process from
initial building block to a potential drug candidate.
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Caption: Workflow of 2-Chloro-4-methylpyrimidin-5-amine in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b112236?utm_src=pdf-body
https://www.benchchem.com/product/b112236?utm_src=pdf-body-img
https://www.benchchem.com/product/b112236?utm_src=pdf-body
https://www.benchchem.com/product/b112236?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. 2-Chloro-4-methylpyrimidin-5-amine | C5H6CIN3 | CID 316282 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. 2-Chloro-5-methylpyrimidin-4-amine | CSH6CIN3 | CID 4302175 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. echemi.com [echemi.com]

4.2 CHLORO 4 METHYLPYRIMIDIN 5 AMINE Manufacturer in Mumbai,Supplier,Exporter
[vcarechemicals.com]

5. 2-Chloro-4-methylpyrimidin-5-amine [myskinrecipes.com]

6. 2-Chloro-6-methylpyrimidin-4-amine - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Chloro-4-
methylpyrimidin-5-amine]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b112236#2-chloro-4-methylpyrimidin-5-amine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylpyrimidin-5-amine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylpyrimidin-5-amine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-chloro-5-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-chloro-5-methylpyrimidine
https://www.echemi.com/produce/pr2407231467-20090-69-1-2-chloro-4-methylpyrimidin-5-amine.html
https://www.vcarechemicals.com/2-chloro-4-methylpyrimidin-5-amine-9518610.html
https://www.vcarechemicals.com/2-chloro-4-methylpyrimidin-5-amine-9518610.html
https://www.myskinrecipes.com/shop/en/pyrimidine-derivatives/160461-2-chloro-4-methylpyrimidin-5-amine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3589031/
https://www.benchchem.com/product/b112236#2-chloro-4-methylpyrimidin-5-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b112236#2-chloro-4-methylpyrimidin-5-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b112236#2-chloro-4-methylpyrimidin-5-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b112236#2-chloro-4-methylpyrimidin-5-amine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112236?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

